3-(4-(Cyclopropylmethyl)-1-isopropylpiperazin-2-yl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• IUPAC Name: 3-[4-(cyclopropylmethyl)-1-propan-2-ylpiperazin-2-yl]-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C18H25N5O2/c1-12(2)22-8-7-21(9-13-3-4-13)11-15(22)17-20-19-16-6-5-14(18(24)25)10-23(16)17/h5-6,10,12-13,15H,3-4,7-9,11H2,1-2H3,(H,24,25)
• InChI Key: OPKPDMMUTNHGRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1C2=NN=C3N2C=C(C=C3)C(=O)O)CC4CC4
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

This compound features a [1,2,4]triazolo[4,3-a]pyridine core fused with a substituted piperazine moiety and a carboxylic acid group. The triazolo-pyridine scaffold is a heterocyclic system known for its pharmacological relevance, particularly in modulating central nervous system (CNS) targets and antimicrobial activity . The piperazine substitution at position 3 includes a cyclopropylmethyl and an isopropyl group, which may enhance metabolic stability and receptor binding selectivity compared to simpler alkyl or aryl substituents . The carboxylic acid at position 6 likely improves aqueous solubility, addressing a common limitation of lipophilic heterocyclic compounds in drug development .

Comparison with Similar Compounds

1-(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(4-phenylbutan-2-yl)piperidine-4-carboxamide ()

• Core Differences : Replaces the triazolo-pyridine ring with triazolo-pyridazine, altering electronic properties and binding affinity due to pyridazine’s electron-deficient nature.
• Substituent Profile: Retains the isopropyl group but substitutes cyclopropylmethyl with a phenylbutan-2-yl carboxamide.
• Functional Implications : The carboxamide may enhance CNS penetration but could increase metabolic susceptibility compared to the carboxylic acid’s ionized form .

Pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine Derivatives ()

• Core Differences : Features a pyrazolo-triazolo-pyrimidine scaffold, which undergoes isomerization under specific conditions. This instability contrasts with the target compound’s triazolo-pyridine core, which is less prone to structural rearrangement .

Piperazine-Containing Impurities and Derivatives

Impurity B: 2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one ()

• Core Similarity : Shares the triazolo[4,3-a]pyridine system but substitutes the carboxylic acid with a ketone, reducing solubility.
• Piperazine Substitution: Uses a phenyl group instead of cyclopropylmethyl/isopropyl.

3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine ()

• Core Differences : Pyridazine vs. pyridine, with a chlorine substituent enhancing electrophilicity and possibly off-target reactivity.
• Piperazine Substitution: The chlorophenoxypropyl group introduces halogenated aromaticity, which correlates with antibacterial activity but may elevate hepatotoxicity risks .

Comparative Data Table

Property	Target Compound	1-(3-Isopropyltriazolo-pyridazin-6-yl)piperidine-4-carboxamide	Impurity B (Phenylpiperazine)	3-Chloro-pyridazine Derivative
Core Structure	[1,2,4]Triazolo[4,3-a]pyridine	[1,2,4]Triazolo[4,3-b]pyridazine	[1,2,4]Triazolo[4,3-a]pyridine	Pyridazine
Key Substituents	Cyclopropylmethyl, isopropyl, carboxylic acid	Isopropyl, phenylbutan-2-yl carboxamide	Phenylpiperazine, ketone	Chlorophenoxypropyl, chlorine
logP (Predicted)	~2.1 (moderate)	~3.8 (high)	~3.5 (high)	~3.2 (moderate-high)
Solubility	High (carboxylic acid)	Low (carboxamide)	Low (ketone)	Moderate (chlorine reduces solubility)
Metabolic Stability	Likely high (cyclopropylmethyl resists oxidation)	Moderate (phenylbutan-2-yl susceptible to oxidation)	Low (phenylpiperazine metabolism)	Low (chlorine increases CYP activity)
Therapeutic Potential	CNS modulation, antimicrobial (inferred)	CNS targets (speculative)	Unclear (impurity)	Antibacterial, antiviral

Research Findings and Implications

• Synthetic Feasibility : The target compound’s piperazine and carboxylic acid groups are synthetically accessible via methods described for analogous triazolo-pyridines (e.g., condensation and cyclization reactions) .
• Pharmacokinetic Advantages : The cyclopropylmethyl group may reduce first-pass metabolism compared to phenyl or chlorophenyl analogs, as seen in and .
• Safety Profile : The absence of halogens (e.g., chlorine in ) and metabolically labile groups (e.g., phenyl in ) suggests a lower risk of toxicity .